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Compound of Interest

Compound Name: Sodium 1-dodecanesulfonate

Cat. No.: B1371527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the surfactant properties of sodium 1-
dodecanesulfonate (SDS), an anionic surfactant widely utilized in various scientific and

industrial applications, including cosmetics, detergents, and as an ion-pairing reagent in

laboratory settings.[1][2] Its utility in drug development is primarily as an excipient, where its

surface-active properties can be harnessed for emulsification, solubilization, and to modify the

stability and delivery of pharmaceutical formulations.[3][4][5]

Core Physicochemical Characteristics
Sodium 1-dodecanesulfonate, with the chemical formula CH₃(CH₂)₁₁SO₃Na, is a white or

pale yellow granular solid.[6] It is known for its excellent emulsifying, dispersing, wetting, and

foaming capabilities.[6][7] The molecule consists of a 12-carbon hydrophobic alkyl chain and a

hydrophilic sulfonate head group, which imparts its amphiphilic nature. This structure allows it

to reduce the surface tension of aqueous solutions and form micelles above a certain

concentration.[8][9]

Quantitative Surfactant Properties
The effectiveness of a surfactant is quantified by several key parameters, most notably its

critical micelle concentration (CMC) and its ability to reduce surface tension. The CMC is the

concentration at which surfactant monomers in a solution begin to self-assemble into micelles,

leading to a distinct change in the physicochemical properties of the solution.[9]
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Property Value Conditions Reference(s)

Molecular Weight 272.38 g/mol - [1]

Melting Point >300 °C - [1]

Solubility in Water 25 mg/mL - [1]

Critical Micelle

Concentration (CMC)
9 x 10⁻³ mol·L⁻¹

T = 293.15 K, in 10⁻²

mol·L⁻¹ NaCl
[8]

Surface Tension at

CMC
~38-40 mN/m T = 293.15 K, pH 4-10 [8][10]

Molecular Limiting

Area

38 to 49 Å² per

molecule
T = 293.15 K, pH 4-10 [8][11]

Standard Adsorption

Energy

-29.00 to -29.61

kJ·mol⁻¹
T = 293.15 K, pH 4-10 [8][10]

Note: The CMC and surface tension of sodium 1-dodecanesulfonate can be influenced by

factors such as temperature, pH, and the presence of electrolytes.[8][10][12] Studies have

shown that while pH has a slight effect on its surface tension, temperature can lead to a more

noticeable decrease in surface tension as it increases.[12]

Experimental Protocols for Surfactant
Characterization
The characterization of sodium 1-dodecanesulfonate's surfactant properties relies on a suite

of established experimental techniques. Below are detailed methodologies for three common

methods used to determine the Critical Micelle Concentration (CMC).

Tensiometry (Wilhelmy Plate Method)
Tensiometry is a direct method to measure the surface tension of a liquid and is highly effective

for determining the CMC of both ionic and non-ionic surfactants.[13][14] The principle involves

measuring the force exerted on a probe (a platinum Wilhelmy plate) as it is brought into contact

with the surfactant solution.
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Methodology:

Preparation of Solutions: A series of aqueous solutions of sodium 1-dodecanesulfonate
with varying concentrations are prepared. It is crucial to use high-purity water and to ensure

the surfactant is fully dissolved. To maintain a constant ionic strength, an electrolyte such as

NaCl (e.g., 10⁻² mol·L⁻¹) can be added to each solution.[8]

Instrument Calibration: The tensiometer is calibrated according to the manufacturer's

instructions. The Wilhelmy plate must be thoroughly cleaned, typically by flaming, to remove

any contaminants.

Measurement: For each concentration, the Wilhelmy plate is immersed in the solution and

then slowly withdrawn. The force required to pull the plate through the liquid-air interface is

measured. This force is directly proportional to the surface tension.

Data Analysis: The surface tension (γ) is plotted against the logarithm of the surfactant

concentration (log C). The resulting graph will show a decrease in surface tension with

increasing concentration until a point where the curve plateaus. The concentration at the

inflection point, where the slope changes, is identified as the CMC.[14][15]
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Tensiometry Workflow for CMC Determination.

Conductometry
Conductometry is a reliable method for determining the CMC of ionic surfactants like sodium
1-dodecanesulfonate.[13][16] This technique is based on the change in the electrical

conductivity of the surfactant solution as micelles are formed.
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Solution Preparation: A stock solution of sodium 1-dodecanesulfonate is prepared in

deionized water. A series of dilutions are then made from this stock solution.

Instrument Setup: A conductivity meter with a calibrated probe is used. The temperature of

the solutions should be kept constant, as conductivity is temperature-dependent.

Measurement: The conductivity of each solution is measured, starting from the most dilute

and progressing to the most concentrated to minimize carryover effects. The probe should

be rinsed with deionized water and then with the next solution to be measured before each

reading.

Data Analysis: The specific conductivity (κ) is plotted against the surfactant concentration.

The resulting graph will show two linear regions with different slopes. Below the CMC, the

conductivity increases linearly with concentration as the surfactant exists as individual ions.

Above the CMC, the rate of increase in conductivity with concentration is lower because the

micelles have a lower mobility than the individual ions. The intersection of the two linear

portions of the graph gives the CMC.[16][17]
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Conductometry Workflow for CMC Determination.

Fluorescence Spectroscopy
Fluorescence spectroscopy is a sensitive technique for determining the CMC and studying the

aggregation behavior of surfactants.[13][18] It often employs a fluorescent probe, such as

pyrene, which exhibits changes in its fluorescence spectrum depending on the polarity of its

microenvironment.
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Probe and Surfactant Solution Preparation: A stock solution of the fluorescent probe (e.g.,

pyrene in a suitable solvent) is prepared. A series of sodium 1-dodecanesulfonate
solutions of varying concentrations are prepared, and a small, constant amount of the probe

stock solution is added to each. The final concentration of the probe should be very low to

avoid self-quenching.

Spectrometer Setup: A fluorescence spectrometer is used. The excitation wavelength is set

to an appropriate value for the chosen probe (e.g., ~334 nm for pyrene). The emission

spectrum is then recorded over a specific range.

Measurement: The fluorescence emission spectrum of each sample is recorded. For pyrene,

the ratio of the intensity of the first vibronic peak (I₁) to the third vibronic peak (I₃) is of

particular interest, as this ratio is sensitive to the polarity of the probe's environment.

Data Analysis: The I₁/I₃ ratio is plotted against the surfactant concentration. Below the CMC,

the probe is in a polar aqueous environment, and the I₁/I₃ ratio is relatively high. Above the

CMC, the hydrophobic probe partitions into the nonpolar interior of the micelles, causing a

significant decrease in the I₁/I₃ ratio. The concentration at which this sharp change occurs is

taken as the CMC.[19]
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Fluorescence Spectroscopy Workflow for CMC Determination.

Applications in Drug Development
The surfactant properties of sodium 1-dodecanesulfonate make it a valuable, though less

common than sodium dodecyl sulfate, excipient in pharmaceutical formulations. Its ability to

form micelles allows for the solubilization of poorly water-soluble drugs, potentially enhancing

their bioavailability.[3] Furthermore, its emulsifying properties are beneficial in the formulation of
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emulsions and microemulsions for drug delivery.[2] As an anionic surfactant, it can also interact

with other components of a formulation, such as polymers and proteins, which can be

leveraged to create structured delivery systems.

Conclusion
Sodium 1-dodecanesulfonate is a well-characterized anionic surfactant with predictable and

reproducible properties. Its ability to reduce surface tension and form micelles makes it a useful

tool in various research and industrial applications. For drug development professionals, a

thorough understanding of its physicochemical properties and the experimental techniques

used for its characterization is essential for its effective and safe use in pharmaceutical

formulations. The methodologies and data presented in this guide provide a solid foundation for

harnessing the surfactant properties of sodium 1-dodecanesulfonate in the development of

novel drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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